Purine ribonucleoside diphosphates

Purine ribonucleoside diphosphates (PRDPs) are essential intermediates in the biosynthesis of nucleotides, crucial for RNA and DNA synthesis. These compounds consist of a purine base, such as adenine or guanine, linked to two phosphate groups via ribose sugar moieties. PRDPs play a vital role in cellular metabolism by serving as precursors for ATP (adenosine triphosphate) and GTP (guanosine triphosphate), which are key energy carriers within the cell. They are also important substrates for enzymes involved in nucleotide biosynthesis pathways, including ribonucleotide reductase, which converts deoxyribonucleoside diphosphates to their corresponding deoxyforms necessary for DNA synthesis. Due to their critical role in biological processes, PRDPs are of interest in various fields such as pharmacology and genetics, where they can be used in the development of therapeutic agents targeting nucleotide metabolism or in studying genetic disorders related to purine metabolism.